Cas no 1977-00-0 (Sodium 2-3-(Trifluoromethyl)phenylaminobenzoate)

• Product Name: Sodium 2-3-(Trifluoromethyl)phenylaminobenzoate
• CAS No: 1977-00-0
• MF: C₁₄H₉F₃NNaO₂
• MW: 303.211745023727
• CID: 156578
• PubChem ID: 23678857
• Update Time: 2025-06-15

Sodium 2-3-(Trifluoromethyl)phenylaminobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[3-(trifluoromethyl)phenyl]amino]-, sodium salt (1:1)
• sodium 2-[[3-(trifluoromethyl)phenyl]amino]benzoate
• sodium,2-[3-(trifluoromethyl)anilino]benzoate
• EINECS 217-834-8
• flufenamic acid sodium salt
• Sodium 2-((3-(trifluoromethyl)phenyl)amino)benzoate
• sodium N-(3-trifluoromethylphenyl)-anthranilate
• sodium salt of flufenamic acid
• sodium flufenamate
• sodium;2-[3-(trifluoromethyl)anilino]benzoate
• Benzoic acid, 2-((3-(trifluoromethyl)phenyl)amino)-, monosodium salt
• PBUGSBBHKCUSBT-UHFFFAOYSA-M
• 1977-00-0
• DTXSID20173462
• SCHEMBL11524550
• NS00082145
• Sodium 2-3-(Trifluoromethyl)phenylaminobenzoate

• Inchi： 1S/C14H10F3NO2.Na/c15-14(16,17)9-4-3-5-10(8-9)18-12-7-2-1-6-11(12)13(19)20;/h1-8,18H,(H,19,20);/q;+1/p-1
• InChI Key： PBUGSBBHKCUSBT-UHFFFAOYSA-M
• SMILES： [Na+].FC(C1C=CC=C(C=1)NC1C=CC=CC=1C(=O)[O-])(F)F

Computed Properties

• Exact Mass: 303.04800
• Monoisotopic Mass: 303.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.2A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 373.9°Cat760mmHg
• Flash Point: 179.9°C
• PSA: 52.16000
• LogP: 2.88550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on Sodium 2-3-(Trifluoromethyl)phenylaminobenzoate

Comprehensive Overview of Sodium 2-3-(Trifluoromethyl)phenylaminobenzoate (CAS No. 1977-00-0)

Sodium 2-3-(Trifluoromethyl)phenylaminobenzoate (CAS No. 1977-00-0) is a specialized organic compound widely recognized for its unique chemical properties and applications in various industries. This compound, often referred to by its CAS number 1977-00-0, belongs to the class of benzoate derivatives and features a trifluoromethylphenylamino group, which enhances its reactivity and versatility. Researchers and industry professionals frequently search for "benzoate derivatives," "trifluoromethyl compounds," and "organic synthesis intermediates" when exploring its potential uses.

The molecular structure of Sodium 2-3-(Trifluoromethyl)phenylaminobenzoate includes a sodium salt moiety, which improves its solubility in aqueous solutions, making it highly suitable for applications in pharmaceuticals, agrochemicals, and material science. Recent trends in green chemistry and sustainable synthesis have sparked interest in this compound due to its potential as an eco-friendly intermediate. Users often inquire about "biodegradable chemical intermediates" or "non-toxic synthesis routes," aligning with the growing demand for environmentally responsible solutions.

In pharmaceutical research, Sodium 2-3-(Trifluoromethyl)phenylaminobenzoate is valued for its role in the development of novel drug candidates. Its trifluoromethyl group is particularly significant, as it often enhances the bioavailability and metabolic stability of active pharmaceutical ingredients (APIs). Searches for "fluorinated drug intermediates" and "pharmaceutical synthesis" reflect the compound's relevance in modern drug discovery. Additionally, its applications in agrochemical formulations are gaining attention, especially in the context of "crop protection chemicals" and "pesticide adjuvants."

From a material science perspective, this compound is explored for its potential in creating advanced polymers and coatings. The trifluoromethyl group contributes to the thermal and chemical stability of these materials, making them ideal for high-performance applications. Keywords such as "high-temperature resistant polymers" and "specialty coatings" are frequently associated with its use in this field. The compound's compatibility with other aromatic amines and carboxylate salts further expands its utility in innovative material designs.

Quality control and analytical methods for Sodium 2-3-(Trifluoromethyl)phenylaminobenzoate are critical topics among professionals. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure purity and consistency. Users often search for "analytical standards for benzoates" or "CAS 1977-00-0 purity testing," highlighting the need for reliable characterization tools. Regulatory compliance, particularly in regions with stringent chemical safety standards, also drives interest in "REACH compliance" and "chemical safety data sheets."

In summary, Sodium 2-3-(Trifluoromethyl)phenylaminobenzoate (CAS No. 1977-00-0) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features, combined with the growing emphasis on sustainability and high-performance materials, ensure its continued relevance in research and industry. By addressing common search queries like "applications of trifluoromethyl compounds" and "sodium benzoate derivatives," this overview provides valuable insights for professionals and enthusiasts alike.